molecular formula C17H21NOS B232039 1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine

1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine

Cat. No. B232039
M. Wt: 287.4 g/mol
InChI Key: LMOYFNNOXLRLDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine, also known as TFMPP, is a psychoactive drug that belongs to the class of phenethylamines. It is commonly used as a recreational drug due to its mood-enhancing and hallucinogenic effects. However, TFMPP has also gained attention in the scientific community for its potential therapeutic applications. In

Mechanism of Action

The exact mechanism of action of 1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine is not fully understood, but it is believed to act on the serotonin system in the brain. 1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine is a partial agonist at the 5-HT2A and 5-HT2C receptors, which are involved in regulating mood, anxiety, and cognition. It also inhibits the reuptake of serotonin, leading to increased levels of serotonin in the brain.
Biochemical and Physiological Effects:
1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine has been shown to have a range of biochemical and physiological effects, including increased heart rate and blood pressure, pupil dilation, and altered perception and cognition. It has also been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its mood-enhancing effects.

Advantages and Limitations for Lab Experiments

1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine has several advantages as a research tool, including its relatively low cost and ease of synthesis. However, it also has several limitations, including its potential for abuse and its limited selectivity for specific serotonin receptors.

Future Directions

There are several potential future directions for research on 1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine, including further exploration of its therapeutic potential for psychiatric disorders, as well as its potential use as a research tool for studying the serotonin system in the brain. Additionally, there is a need for further research on the safety and potential side effects of 1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine, particularly in clinical settings.

Synthesis Methods

1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine can be synthesized through several methods, including the reduction of 1-(2-nitrophenyl)-2-(4-methoxyphenyl)ethanone with lithium aluminum hydride or sodium borohydride. Another method involves the reaction of 2-(4-methoxyphenylthio)phenylacetonitrile with methylamine in the presence of a reducing agent.

Scientific Research Applications

1-{2-[(4-methoxyphenyl)sulfanyl]phenyl}-N-methyl-2-propanamine has been studied for its potential therapeutic applications in treating various psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder (OCD). It has been shown to have anxiolytic and antidepressant effects in animal models, and some studies have suggested that it may be effective in treating OCD symptoms.

properties

Molecular Formula

C17H21NOS

Molecular Weight

287.4 g/mol

IUPAC Name

1-[2-(4-methoxyphenyl)sulfanylphenyl]-N-methylpropan-2-amine

InChI

InChI=1S/C17H21NOS/c1-13(18-2)12-14-6-4-5-7-17(14)20-16-10-8-15(19-3)9-11-16/h4-11,13,18H,12H2,1-3H3

InChI Key

LMOYFNNOXLRLDZ-UHFFFAOYSA-N

SMILES

CC(CC1=CC=CC=C1SC2=CC=C(C=C2)OC)NC

Canonical SMILES

CC(CC1=CC=CC=C1SC2=CC=C(C=C2)OC)NC

Origin of Product

United States

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